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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzonitrile

Cat. No.: B1271910 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular properties of 4-Bromo-3-
methylbenzonitrile, a nitrile compound relevant in proteomics research and as an

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2]

Core Molecular Data
The primary molecular identifiers for 4-Bromo-3-methylbenzonitrile are its chemical formula

and molecular weight. These values are crucial for stoichiometric calculations in chemical

reactions, analytical characterization, and quality control processes.

The molecular formula of 4-Bromo-3-methylbenzonitrile is C8H6BrN.[1][3] Its molecular

weight is 196.04 g/mol .[1][3][4] This compound is also known by the alternate name 4-bromo-

3-methylbenzenecarbonitrile.[1] It exists as a white to off-white solid or crystalline powder at

room temperature and is insoluble in water.[2][5]

Quantitative Data Summary
For ease of reference and comparison, the core quantitative data for 4-Bromo-3-
methylbenzonitrile are summarized in the table below.
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Property Value References

Molecular Formula C8H6BrN [1][2][3]

Molecular Weight 196.04 g/mol [1][3][4]

CAS Number 41963-20-6 [1][4][5]

Melting Point 53-57 °C [4][5]

Experimental Protocols and Methodologies
The determination of the molecular formula and weight of a well-characterized compound like

4-Bromo-3-methylbenzonitrile relies on standard analytical chemistry techniques.

Molecular Formula Determination: The elemental composition (Carbon, Hydrogen, Bromine,

Nitrogen) is determined through methods such as combustion analysis and mass

spectrometry. The resulting empirical formula is then confirmed as the molecular formula

based on the molecular weight.

Molecular Weight Calculation: The molecular weight is calculated by summing the atomic

weights of all atoms present in the molecular formula (C8H6BrN). This theoretical value is

then confirmed experimentally using high-resolution mass spectrometry, which provides a

precise mass-to-charge ratio of the molecular ion.

Given that these are standard and universally accepted methodologies, detailed, novel

experimental protocols are not applicable for the scope of this fundamental data guide.

Logical Relationships and Workflows
The relationship between the elemental composition and the final molecular properties is a

foundational concept in chemistry. The workflow is linear and logical, starting from elemental

identification to the establishment of the molecular formula and subsequent calculation of the

molecular weight.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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